Cas no 45214-91-3 ((S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid)
(S) -2- ((TERT butoxycarbon) amino) - 5-methoxy-5-oxopentanoic acid is a glutamate derivative

45214-91-3 structure
Product Name:(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid
CAS No:45214-91-3
Molecular Formula:C11H19NO6
Molecular Weight:261.2717
MDL:MFCD00190794
CID:328369
PubChem ID:7018756
(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Properties
Names and Identifiers
-
- L-Glutamic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 5-methyl ester
- (S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid
- BOC-GLU(OME)-OH
- Boc-Glu(OMe)-OH Boc-L-glutamic acid γ-methyl ester
- Boc-L-glutamic acid γ-methyl ester
- Boc-L-glutamic acid 1-methyl ester
- Boc-L-glutamic acid 5-methyl ester
- N-Boc-glutamic acid 4-methyl ester
- N-Boc-L-glutamic acid 5-methyl ester
- Boc-L-Glutamic acid gamma-methyl ester
- (S)-2-(tert-butoxycarbonylamino)-5-methoxy-5-oxopentanoic acid
- L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 5-methyl ester
- PubChem18618
- OHYMUFVCRVPMEY-ZETCQYMHSA-N
- N-[(1,1-dimethylethoxy)carbonyl]-L-glutamic acid 5-methyl ester
- KS
-
- MDL: MFCD00190794
- InChIKey: OHYMUFVCRVPMEY-ZETCQYMHSA-N
- Inchi: 1S/C11H19NO6/c1-11(2,3)18-10(16)12-7(9(14)15)5-6-8(13)17-4/h7H,5-6H2,1-4H3,(H,12,16)(H,14,15)/t7-/m0/s1
- SMILES: O(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C(=O)OC([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 261.121237g/mol
- Surface Charge: 0
- XLogP3: 0.7
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 8
- Monoisotopic Mass: 261.121237g/mol
- Monoisotopic Mass: 261.121237g/mol
- Topological Polar Surface Area: 102Ų
- Heavy Atom Count: 18
- Complexity: 320
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 1.30840
- PSA: 101.93000
- Boiling Point: 428.4℃ at 760 mmHg
- Melting Point: 77-82°C
- Specific Rotation: -19° (c=1, DMF)
(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Security Information
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
- Signal Word:Warning
(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00I8YM-1g |
L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 5-methyl ester |
45214-91-3 | 98% | 1g |
$6.00 | 2025-02-28 | |
A2B Chem LLC | AI50622-1g |
Boc-Glu(OMe)-OH |
45214-91-3 | 97% | 1g |
$5.00 | 2024-04-20 | |
AAPPTec | ABE121-5g |
Boc-Glu(OMe)-OH |
45214-91-3 | 5g |
$55.00 | 2024-07-20 | ||
Aaron | AR00I96Y-5g |
L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 5-methyl ester |
45214-91-3 | 97% | 5g |
$4.00 | 2025-02-28 | |
abcr | AB436207-5 g |
(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid, 95% (Boc-L-Glu(OMe)-OH); . |
45214-91-3 | 95% | 5g |
€72.90 | 2023-04-23 | |
Ambeed | A154814-1g |
(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid |
45214-91-3 | 97% | 1g |
$6.0 | 2025-02-28 | |
Apollo Scientific | OR72180-10g |
t-Boc-L-Glu(OMe)-OH |
45214-91-3 | 97% | 10g |
£41.00 | 2023-08-31 | |
Chemenu | CM101954-500g |
(2S)-5-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid |
45214-91-3 | 95%+ | 500g |
$235 | 2024-07-16 | |
ChemScence | CS-W005143-100g |
(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid |
45214-91-3 | ≥98.0% | 100g |
$73.0 | 2022-04-27 | |
Enamine | EN300-1090628-0.05g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-5-methoxy-5-oxopentanoic acid |
45214-91-3 | 93% | 0.05g |
$19.0 | 2023-10-27 |
(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Suppliers
Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.
(CAS:45214-91-3)
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SHANG HAI TENG ZHUN Biotechnology Co., Ltd.
(CAS:45214-91-3)
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Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:45214-91-3)
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Shanghai Acmec Biochemical Co.,Ltd
(CAS:45214-91-3)
MR./MRS.:JI ZHI SHI JI
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Email:3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:45214-91-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
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(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Related Literature
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Chang-Xin Huo,Debashis Dhara,Scott M. Baliban,Setare Tahmasebi Nick,Zibin Tan,Raphael Simon,Anup Kumar Misra,Xuefei Huang Chem. Commun., 2019,55, 4519-4522
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Nak-Hyun Kwon,Kyung-Sun Lee,Mi-Sook Won,Yoon-Bo Shim Analyst, 2007,132, 906-912
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Dave J. Adams,Craig Kitchen,Sarah Adams,Steve Furzeland,Derek Atkins,Peter Schuetz,Christine M. Fernyhough,Nadia Tzokova,Anthony J. Ryan,Michael F. Butler Soft Matter, 2009,5, 3086-3096
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Harold J. Fu,Ivan A. Moreno-Hernandez,Pakpoom Buabthong,Kimberly M. Papadantonakis,Bruce S. Brunschwig Energy Environ. Sci., 2020,13, 4132-4141
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A. A. El-Zoka,B. Langelier,A. Korinek,G. A. Botton,R. C. Newman Nanoscale, 2018,10, 4904-4912
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Pooja Kumari,Yining Li,Rebecca Boston Nanoscale, 2023,15, 12087-12094
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Udishnu Sanyal,Ranjan Datta,Balaji R. Jagirdar RSC Adv., 2012,2, 259-263
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Dimitrios Maganas,Sarah S. Staniland,Alexios Grigoropoulos,Fraser White,Simon Parsons,Neil Robertson,Panayotis Kyritsis,Georgios Pneumatikakis Dalton Trans., 2006, 2301-2315
45214-91-3 ((S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid) Related Products
- 1676-90-0(Boc-Asp(OtBu)-OH)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:45214-91-3)(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid

Purity:99%/99%
Quantity:500g/1kg
Price($):236.0/437.0